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Compound of Interest

Compound Name: 1-Methyl-6-nitrobenzimidazole

Cat. No.: B1360024 Get Quote

This guide provides a detailed calculation of the molecular weight of 1-Methyl-6-
nitrobenzimidazole, a compound of interest in pharmaceutical research. The methodology,

atomic weight data, and final calculation are presented for clarity and reproducibility.

Chemical Formula and Structure
The first step in calculating the molecular weight is to determine the precise chemical formula

of the compound. For 1-Methyl-6-nitrobenzimidazole, the chemical formula is C₈H₇N₃O₂[1].

This formula indicates that each molecule of the compound is composed of:

8 Carbon (C) atoms

7 Hydrogen (H) atoms

3 Nitrogen (N) atoms

2 Oxygen (O) atoms

Atomic Weights of Constituent Elements
To calculate the molecular weight, the standard atomic weight of each constituent element is

required. These values are based on the isotopic composition of the elements found in nature.

Carbon (C): Approximately 12.011 amu[2][3]
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Hydrogen (H): Approximately 1.008 amu[4][5][6][7][8]

Nitrogen (N): Approximately 14.007 amu[9][10][11][12][13]

Oxygen (O): Approximately 15.999 amu[14][15][16][17][18]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is performed as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of N atoms × Atomic weight of N) + (Number of O atoms × Atomic weight of O)

= (8 × 12.011) + (7 × 1.008) + (3 × 14.007) + (2 × 15.999) = 96.088 + 7.056 + 42.021 + 31.998

= 177.163 amu

The calculated molecular weight of 1-Methyl-6-nitrobenzimidazole is approximately 177.16

g/mol [19][20].

Data Presentation
The quantitative data used for the molecular weight calculation is summarized in the table

below for easy reference and comparison.

Element Symbol Atomic Count
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 7 1.008 7.056

Nitrogen N 3 14.007 42.021

Oxygen O 2 15.999 31.998

Total 177.163
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Experimental Protocols
The calculation of molecular weight is a theoretical determination based on the chemical

formula and standard atomic weights. As such, there are no experimental protocols to be cited

for this specific calculation. The process relies on established chemical principles and

internationally accepted atomic weight values.

Visualization of the Calculation Workflow
The logical flow of the molecular weight calculation can be visualized as a straightforward

workflow.

Determine Chemical Formula
(C₈H₇N₃O₂)

Identify Constituent Elements
(C, H, N, O)

 

Obtain Standard Atomic Weights

 

Calculate Total Weight for Each Element

 

Sum All Elemental Weights

 

Final Molecular Weight
(177.163 g/mol)
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Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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